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Compound of Interest

Compound Name: 3-Butoxybenzaldehyde

Cat. No.: B1271400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the physical properties of 3-
Butoxybenzaldehyde, specifically its boiling point and density. As a compound of interest in
organic synthesis and drug discovery, a thorough understanding of its fundamental
physicochemical characteristics is paramount for its effective application and manipulation in a
laboratory setting. This document offers a detailed, experience-driven perspective on not only
the available data but also the practical methodologies for its determination.

Introduction to 3-Butoxybenzaldehyde

3-Butoxybenzaldehyde, with the chemical formula C11H1402 and a molecular weight of
178.23 g/mol , is an aromatic aldehyde.[1][2][3] Its structure, featuring a butoxy group at the
meta-position of the benzaldehyde ring, imparts specific solubility and reactivity characteristics
that are of interest in the synthesis of more complex molecules. The aldehyde functional group
serves as a versatile handle for a wide array of chemical transformations, while the butoxy
group modulates the compound's lipophilicity, a critical parameter in drug design and
development.

While 3-Butoxybenzaldehyde is commercially available from various suppliers, a
comprehensive, publicly available dataset of its experimentally determined physical properties
is surprisingly limited.[2][3][4][5] This guide will address this data gap by providing context,
presenting data for a closely related isomer, and detailing the established methodologies for
the precise measurement of these key physical constants.
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Physical Properties of Butoxybenzaldehyde Isomers

Direct experimental values for the boiling point and density of 3-Butoxybenzaldehyde are not
readily found in prominent public chemical databases. However, data for its structural isomer,
4-Butoxybenzaldehyde, is well-documented and can serve as a valuable point of reference. It
is crucial to recognize that while structurally similar, the position of the butoxy group can
influence intermolecular forces and, consequently, the physical properties.

Property 3-Butoxybenzaldehyde 4-Butoxybenzaldehyde
Molecular Formula C11H1402[1][2][3] C11H1402[6][7][8]
Molecular Weight 178.23 g/mol [1][2][3] 178.23 g/mol [8]
N ) ) 285 °C (at atmospheric

Boiling Point Data not available

pressure)[6][7][8]
Density Data not available 1.031 g/mL at 25 °C[6][7][8]
CAS Number 30609-20-2[1][2][3][4] 5736-88-9[7][8][9]

The provided data for 4-Butoxybenzaldehyde offers a reasonable estimate for the properties of
3-Butoxybenzaldehyde, though experimental verification is strongly recommended for any
application where these parameters are critical.

Experimental Determination of Physical Properties

For instances where precise physical data is necessary, direct experimental measurement is
the most reliable approach. The following section outlines the standard, validated protocols for
determining the boiling point and density of a liquid organic compound such as 3-
Butoxybenzaldehyde.

Methodology for Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. The choice of method often depends on the quantity of the
sample available.

Apparatus:
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o Small-scale distillation apparatus (for quantities > 1 mL) or a Thiele tube (for quantities < 1
mL)

e Heating mantle or oil bath

o Calibrated thermometer
 Boiling chips

Protocol (Small-Scale Distillation):

o Apparatus Setup: Assemble the distillation apparatus in a fume hood. Ensure all glass joints
are properly sealed.

o Sample Charging: Place the 3-Butoxybenzaldehyde sample and a few boiling chips into the
distillation flask.

o Heating: Gradually heat the flask. The use of a magnetic stirrer can also ensure smooth
boiling.

» Equilibrium Establishment: Observe the vapor rising through the distillation head. The boiling
point is the temperature at which the vapor and liquid are in equilibrium, indicated by a stable
temperature reading on the thermometer as the condensate drips from the thermometer
bulb.

o Data Recording: Record the stable temperature reading as the boiling point. It is also crucial
to record the ambient atmospheric pressure, as boiling point is pressure-dependent.

Causality in Protocol: The gradual heating and the use of boiling chips are critical to prevent
bumping and ensure a smooth, controlled boiling process, leading to an accurate equilibrium
temperature measurement.

Methodology for Density Determination

Density, the mass per unit volume, is a fundamental physical property. A pycnometer provides a
highly accurate method for its determination.

Apparatus:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1271400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Protocol:

e Pycnometer Calibration:

o

Thoroughly clean and dry the pycnometer.
o Determine and record the mass of the empty, dry pycnometer.
o Fill the pycnometer with deionized water of a known temperature and density.

o Place the filled pycnometer in a constant temperature water bath to reach thermal
equilibrium.

o Carefully dry the outside of the pycnometer and record its mass.

o Calculate the exact volume of the pycnometer using the known density of water at that
temperature.

e Sample Measurement:

[¢]

Empty and dry the pycnometer.

[¢]

Fill the pycnometer with 3-Butoxybenzaldehyde.

[e]

Bring the sample to the same temperature as the water in the calibration step using the
constant temperature water bath.

[e]

Dry the exterior and record the mass of the pycnometer filled with the sample.

e Density Calculation:
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o Subtract the mass of the empty pycnometer from the mass of the pycnometer filled with
the sample to get the mass of the 3-Butoxybenzaldehyde.

o Divide the mass of the sample by the calibrated volume of the pycnometer to determine
the density.

Trustworthiness of the Protocol: This method is self-validating because the calibration step with
a standard (water) of known density at a precise temperature ensures the accuracy of the
volume measurement, which is the most critical variable.

Experimental Workflow Visualization

The logical flow of determining the physical properties of a novel or uncharacterized compound
is depicted below. This process ensures a systematic and accurate characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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